Cas no 407584-03-6 (Phosphonic acid,[(4-hydroxy-3-methoxy-5-methylphenyl)methyl]-, diethyl ester (9CI))
407584-03-6 structure
Product Name:Phosphonic acid,[(4-hydroxy-3-methoxy-5-methylphenyl)methyl]-, diethyl ester (9CI)
CAS No:407584-03-6
MF:C13H21O5P
MW:288.276605367661
CID:326151
PubChem ID:57349790
Update Time:2025-04-19
Phosphonic acid,[(4-hydroxy-3-methoxy-5-methylphenyl)methyl]-, diethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,[(4-hydroxy-3-methoxy-5-methylphenyl)methyl]-, diethyl ester (9CI)
- 4-(diethoxyphosphorylmethyl)-2-methoxy-6-methylphenol
- DIETHYL(4-HYDROXY-3-METHOXY-5-METHYL-BENZYL)PHOSPHONATE
- diethyl (4-hydroxy-3-methoxy-5-methylbenzyl)phosphonate
- Diethyl (4-hydroxy-3-methoxy-5-methyl-benzyl)phosphonate
- 407584-03-6
- AKOS017343825
- MFCD05663692
- Diethyl [(4-hydroxy-3-methoxy-5-methylphenyl)methyl]phosphonate
- DTXSID40721964
- 4-(diethoxyphosphorylmethyl)-2-methoxy-6-methyl-phenol
- VINIDERKQYVBHT-UHFFFAOYSA-N
-
- Inchi: 1S/C13H21O5P/c1-5-17-19(15,18-6-2)9-11-7-10(3)13(14)12(8-11)16-4/h7-8,14H,5-6,9H2,1-4H3
- InChI Key: VINIDERKQYVBHT-UHFFFAOYSA-N
- SMILES: P(CC1C=C(C(=C(C)C=1)O)OC)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 288.11300
- Monoisotopic Mass: 288.11266076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 65Ų
Experimental Properties
- PSA: 74.80000
- LogP: 3.47530
Phosphonic acid,[(4-hydroxy-3-methoxy-5-methylphenyl)methyl]-, diethyl ester (9CI) Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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